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Compound of Interest

Compound Name: Dihexadecylamine

Cat. No.: B7822943

A deep dive into the chemical properties, applications, and experimental considerations of
Dihexadecylamine, a versatile cationic lipid with significant potential in drug delivery and
biomedical research.

This technical guide provides a thorough overview of Dihexadecylamine, a saturated
secondary amine that has garnered increasing interest within the scientific community. Tailored
for researchers, scientists, and professionals in drug development, this document consolidates
essential information on its chemical identity, properties, and applications, with a focus on
practical experimental details.

Core Chemical Identity: CAS Number and
Synonyms

Dihexadecylamine is chemically identified by the CAS Registry Number 16724-63-3[1][2][3].
This unique numerical identifier is crucial for unambiguous substance identification in chemical
databases and regulatory submissions.

The compound is also known by several synonyms, which are frequently encountered in
scientific literature and commercial listings. Understanding these alternative names is vital for
comprehensive literature searches and material sourcing.
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Synonym

Source

N,N-Dihexadecylamine

ChemicalBook][1]

N-Hexadecylhexadecan-1-amine

PubChem, ChemicalBook][1]

Dicetylamine

PubChem

Di(hexadecyl)amine

PubChem

N-Hexadecyl-1-hexadecanamine

ChemicalBook, NIST

Armeen 2-16

PubChem

Dipalmitylamine

PubChem

Physicochemical Properties

A clear understanding of the physicochemical properties of Dihexadecylamine is fundamental

for its application in research and development. These properties influence its behavior in

various formulations and biological systems.

Property Value Source

Molecular Formula Cs2He7N ChemicalBook, PubChem
Molecular Weight 465.88 g/mol ChemicalBook, NIST
Melting Point 67.03 °C ChemicalBook

Boiling Point 488.93 °C (estimate) ChemicalBook

Density 0.9018 g/cm? (estimate) ChemicalBook

pKa 10.84 + 0.19 (Predicted) ChemicalBook

LogP 14.922 (estimate) ChemicalBook

Form Solid ChemicalBook

Color White to off-white ChemicalBook

Applications in Research and Drug Development
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Dihexadecylamine's amphipathic nature, characterized by a hydrophilic amine head group
and two long hydrophobic hexadecyl chains, makes it a valuable component in the construction
of various supramolecular assemblies. Its primary applications lie in its function as a cationic
lipid for the formulation of liposomes and other lipid-based nanoparticles.

These delivery systems are instrumental in encapsulating and transporting therapeutic
molecules, such as nucleic acids (siRNA, mRNA) and small molecule drugs, to target cells and
tissues. The positive charge of the amine group facilitates interaction with negatively charged
cell membranes and nucleic acids, enhancing cellular uptake and endosomal escape, which
are critical steps for the intracellular delivery of payloads.

Experimental Protocols: A Methodological Overview

The successful application of Dihexadecylamine in research necessitates well-defined
experimental protocols. Below are generalized methodologies for the preparation and
characterization of Dihexadecylamine-containing lipid nanoparticles, which are common in
drug delivery studies.

Preparation of Dihexadecylamine-Based Liposomes via
Thin-Film Hydration
This protocol outlines the fundamental steps for creating multilamellar vesicles (MLVs) which

can be further processed into unilamellar vesicles (SUVs or LUVS).

Materials:

Dihexadecylamine

Helper lipid (e.g., DOPE, Cholesterol)

Chloroform or a suitable organic solvent mixture

Aqueous buffer (e.g., PBS, HEPES-buffered saline)

Round-bottom flask

Rotary evaporator
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o Water bath sonicator or extruder

Procedure:

Lipid Film Formation: Dissolve Dihexadecylamine and helper lipids in the desired molar
ratio in chloroform in a round-bottom flask.

o Solvent Evaporation: Remove the organic solvent using a rotary evaporator under reduced
pressure. This will result in the formation of a thin lipid film on the inner surface of the flask.

o Hydration: Hydrate the lipid film with the aqueous buffer by vortexing or gentle agitation. This
process leads to the spontaneous formation of MLVs.

e Size Reduction (Optional): To obtain smaller, more uniform vesicles, the MLV suspension
can be sonicated using a water bath sonicator or subjected to extrusion through
polycarbonate membranes of a defined pore size.

Characterization of Lipid Nanoparticles

Dynamic Light Scattering (DLS): Used to determine the mean particle size, size distribution,
and polydispersity index (PDI) of the formulated nanoparticles.

Zeta Potential Measurement: Determines the surface charge of the nanoparticles, which is a
critical parameter for predicting their stability and interaction with biological membranes.

Encapsulation Efficiency: Quantifies the amount of drug or nucleic acid successfully entrapped
within the lipid nanoparticles. This is typically determined by separating the encapsulated from
the unencapsulated material (e.qg., via dialysis or size exclusion chromatography) and
guantifying the payload in the nanoparticle fraction.

Logical Workflow for Formulation Development

The development of a Dihexadecylamine-based drug delivery system follows a logical
progression of steps, from initial formulation to preclinical evaluation.
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Figure 1: A stepwise logical workflow for the development and evaluation of
Dihexadecylamine-based formulations.

This comprehensive guide serves as a foundational resource for researchers working with
Dihexadecylamine. By providing clear, structured information on its chemical identity,
properties, and experimental applications, this document aims to facilitate innovative research
and development in the field of drug delivery and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dihexadecylamine: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822943#dihexadecylamine-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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